Cas no 62347-87-9 (1,3,4-Thiadiazol-2-amine, N-butyl-5-methyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N-butyl-5-methyl-
• CAS No: 62347-87-9
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 448475
• PubChem ID: 21315326
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, N-butyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-butyl-5-methyl-
• N-butyl-5-methyl-1,3,4-thiadiazol-2-amine
• AKOS014245523
• SCHEMBL11509915
• 62347-87-9
• DTXSID10612254

• Inchi： 1S/C7H13N3S/c1-3-4-5-8-7-10-9-6(2)11-7/h3-5H2,1-2H3,(H,8,10)
• InChI Key： PDRQVUBMGPMEMS-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NCCCC

Computed Properties

• Exact Mass: 171.08319
• Monoisotopic Mass: 171.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 37.81